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Compound of Interest

Compound Name: 2-(1-Phenyl-ethylamino)-ethanol

Cat. No.: B3023619

An In-depth Technical Guide to 2-(1-Phenyl-ethylamino)-ethanol

Abstract: This technical guide provides a comprehensive overview of 2-(1-Phenyl-
ethylamino)-ethanol, a substituted phenylethanolamine of interest to researchers and
professionals in drug development and organic synthesis. This document delineates its
fundamental physicochemical properties, including its unique Chemical Abstracts Service
(CAS) number and molecular weight. Furthermore, it explores established synthetic
methodologies, robust analytical characterization techniques, and its potential applications
within the pharmaceutical and chemical industries. Safety protocols and handling procedures
are also detailed to ensure its responsible use in a laboratory setting. This guide is intended to
serve as a critical resource, grounded in scientific literature, for professionals requiring in-depth
technical knowledge of this compound.

Compound Identification and Physicochemical
Properties

2-(1-Phenyl-ethylamino)-ethanol is a chiral amino alcohol. Its structure, featuring a phenyl
group, an ethylamino moiety, and a hydroxyl group, makes it a valuable building block in
organic synthesis. The precise identification and understanding of its physicochemical
properties are paramount for its effective application.

Quantitative data for 2-(1-Phenyl-ethylamino)-ethanol are summarized in the table below for
ease of reference.
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Property Value Source
) 2-(1-phenyl-ethylamino)- ) )
Chemical Name Sinfoo Biotech
ethanol
CAS Number 1331-41-5 Sinfoo Biotech
Molecular Formula C10H15NO Sinfoo Biotech
Molecular Weight 165.23 g/mol Sinfoo Biotech

It is crucial to distinguish 2-(1-Phenyl-ethylamino)-ethanol from its isomers and related
compounds, such as 2-(phenylamino)ethanol (CAS 122-98-5) and 2-(ethylphenylamino)ethanol
(CAS 92-50-2), as their properties and applications can differ significantly.

Synthesis and Manufacturing

The synthesis of substituted amino alcohols like 2-(1-Phenyl-ethylamino)-ethanol is a
cornerstone of medicinal chemistry. Acommon and effective method involves the ring-opening
of an epoxide with a suitable amine. This approach is highly regioselective and provides a
direct route to the target molecule.

Synthetic Pathway: Epoxide Ring-Opening
A prevalent method for synthesizing related 1-phenyl-2-aminoethanol derivatives involves the

reaction of a styrene oxide with an amine. This reaction serves as a reliable template for the
synthesis of the target compound.

A representative procedure for a related compound, 2-amino-1-phenylethanol, involves the
reaction of 2-phenyloxirane (styrene oxide) with an amine source in a suitable solvent like
tetrahydrofuran (THF). The reaction is typically allowed to proceed for several hours to ensure
complete conversion. The crude product is then purified using techniques such as column
chromatography to yield the pure amino alcohol.
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1. Mix & Stir

Nucleophilic Ring-Opening

2. Quench Reaction

Aqueous Workup &
Solvent Removal

3. Isolate Crude Product

Purification
(Column Chromatography)

4. Obtain Pure Compound

2-(1-Phenyl-ethylamino)-ethanol
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Structural Elucidation
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¢ To cite this document: BenchChem. [CAS number and molecular weight of 2-(1-Phenyl-
ethylamino)-ethanol]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b3023619#cas-number-and-molecular-weight-of-2-1-
phenyl-ethylamino-ethanol]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt
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and industry. Email: info@benchchem.com
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